Methyl 4-(6-amino-5,7,7-tricyano-2-methyl-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)benzoate
Methyl 4-(6-amino-5,7,7-tricyano-2-methyl-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
459147-98-9
VCID:
VC0459551
InChI:
InChI=1S/C21H19N5O2/c1-26-8-7-15-16(9-22)19(25)21(11-23,12-24)18(17(15)10-26)13-3-5-14(6-4-13)20(27)28-2/h3-7,17-18H,8,10,25H2,1-2H3/t17-,18+/m0/s1
SMILES:
CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(=O)OC
Molecular Formula:
C21H19N5O2
Molecular Weight:
373.4g/mol
Methyl 4-(6-amino-5,7,7-tricyano-2-methyl-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)benzoate
CAS No.: 459147-98-9
Main Products
VCID: VC0459551
Molecular Formula: C21H19N5O2
Molecular Weight: 373.4g/mol
| CAS No. | 459147-98-9 |
|---|---|
| Product Name | Methyl 4-(6-amino-5,7,7-tricyano-2-methyl-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)benzoate |
| Molecular Formula | C21H19N5O2 |
| Molecular Weight | 373.4g/mol |
| IUPAC Name | methyl 4-[(8S,8aR)-6-amino-5,7,7-tricyano-2-methyl-1,3,8,8a-tetrahydroisoquinolin-8-yl]benzoate |
| Standard InChI | InChI=1S/C21H19N5O2/c1-26-8-7-15-16(9-22)19(25)21(11-23,12-24)18(17(15)10-26)13-3-5-14(6-4-13)20(27)28-2/h3-7,17-18H,8,10,25H2,1-2H3/t17-,18+/m0/s1 |
| Standard InChIKey | LLFKOXHWOGDCLT-ZWKOTPCHSA-N |
| Isomeric SMILES | CN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(=O)OC |
| SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(=O)OC |
| Canonical SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(=O)OC |
| PubChem Compound | 6547675 |
| Last Modified | Nov 11 2021 |
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